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Compound of Interest

Compound Name: GSK737

Cat. No.: B12385169

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of GSK737 in Dimethyl Sulfoxide (DMSO). GSK737 is a potent dual inhibitor of
the first (BD1) and second (BD2) bromodomains of the Bromodomain and Extra-Terminal
domain (BET) family protein BRD4, which is a key epigenetic reader involved in transcriptional
regulation. Accurate preparation of stock solutions is critical for ensuring reproducible results in
downstream biological assays. This guide outlines the necessary materials, a step-by-step
methodology, stability information, and a summary of the compound's mechanism of action.

GSK737 Properties

A summary of the key quantitative data and properties for GSK737 is presented below.
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Property Value Reference

Chemical Name GSK737

) ) Dual inhibitor of BRD4 BD1
Mechanism of Action

and BD2
Molecular Weight 363.41 g/mol
Appearance Crystalline solid / Powder
Solvent of Choice DMSO (Dimethyl Sulfoxide)
Reported Solubility Good solubility in DMSO
Storage of Powder -20°C for up to 3 years

-80°C for up to 6 months;

Storage of DMSO Stock
-20°C for up to 1 month

Experimental Protocols

2.1. Materials and Equipment

o GSK737 powder

e Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)
o Analytical balance

 Sterile microcentrifuge tubes or amber glass vials
o Calibrated micropipettes and sterile tips

e \ortex mixer

e Sonicator (water bath or probe)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves
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2.2. Safety Precautions

¢ Always handle GSK737 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and
eye contact.

» Refer to the Safety Data Sheet (SDS) for GSK737 and DMSO for comprehensive safety
information.

e« DMSO is a potent solvent that can facilitate the absorption of other chemicals through the
skin. Exercise caution and prevent contact.

2.3. Protocol for Preparing a 10 mM GSK737 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for initial experiments.

Step 1: Calculation of Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight ( g/mol ) / 1000
Example Calculation for 1 mL of 10 mM Stock:

e Mass (mg) =1 mL x 10 mmol/L x 363.41 g/mol / 1000

e Mass (mg) = 3.6341 mg

Step 2: Weighing GSK737

» Place a sterile, empty microcentrifuge tube or vial on the analytical balance and tare it.

o Carefully weigh out the calculated mass (e.g., 3.63 mg) of GSK737 powder directly into the
tube.
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Step 3: Dissolution in DMSO

e Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL) to the tube
containing the GSK737 powder.

e Cap the tube securely.
Step 4: Solubilization
» Vortex the solution vigorously for 1-2 minutes.

« If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10 minutes.
Gentle warming to 37°C may also aid dissolution, but ensure compound stability at this
temperature.

 Visually inspect the solution against a light source to ensure there are no visible particulates
and the solution is clear.

Step 5: Aliquoting and Storage

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile tubes.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).

Mandatory Visualizations

3.1. Experimental Workflow

The following diagram illustrates the workflow for preparing the GSK737 stock solution.

 To cite this document: BenchChem. [Application Note and Protocol: Preparation of GSK737
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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